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Compound of Interest

Compound Name: Hexadecanedioic acid

Cat. No.: B1196417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C16 dicarboxylic acid, a molecule

of growing interest in various scientific domains, including polymer chemistry, cosmetics, and

as a potential biomarker in metabolic studies. This document details its structure,

nomenclature, physicochemical properties, and relevant experimental methodologies.

Structure and Nomenclature
C16 dicarboxylic acid, a saturated long-chain dicarboxylic acid, possesses a sixteen-carbon

backbone with a carboxylic acid group at each terminus.

Chemical Structure
The chemical formula for C16 dicarboxylic acid is C₁₆H₃₀O₄.[1] Its structure consists of a linear

chain of fourteen methylene (-CH₂-) groups flanked by two carboxyl (-COOH) groups.
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Caption: Chemical Structure of C16 Dicarboxylic Acid.
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Nomenclature
The naming of this compound follows both systematic IUPAC nomenclature and common trivial

names.

IUPAC Name: The systematic name according to the International Union of Pure and Applied

Chemistry (IUPAC) is Hexadecanedioic acid.[1] The "-dioic acid" suffix indicates the

presence of two carboxylic acid groups on the sixteen-carbon chain.

Trivial Name: The most common trivial name for this compound is Thapsic acid.[1]

Other Synonyms: It is also referred to as 1,14-tetradecanedicarboxylic acid.[1]
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Caption: Nomenclature of C16 Dicarboxylic Acid.

Physicochemical Properties
A summary of the key quantitative data for hexadecanedioic acid is presented in the table

below for easy comparison.
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Property Value Source

Molecular Formula C₁₆H₃₀O₄ [1]

Molecular Weight 286.41 g/mol [1]

Melting Point 120-123 °C [1]

Boiling Point
457.5 °C at 760 mmHg

(estimated)

Solubility in Water Practically insoluble

Solubility in Organic Solvents

Soluble in DMF (16 mg/ml) and

DMSO (12 mg/ml); slightly

soluble in ethanol.[2]

Appearance White solid/powder

Biological Significance and Metabolic Pathway
Hexadecanedioic acid is a product of fatty acid ω-oxidation, an alternative pathway to the

more common β-oxidation. This pathway becomes more significant when β-oxidation is

impaired. The ω-oxidation pathway occurs primarily in the endoplasmic reticulum of liver and

kidney cells.[3][4]

Omega (ω)-Oxidation Pathway
The ω-oxidation of a C16 fatty acid, such as palmitic acid, proceeds through a series of

enzymatic reactions to yield hexadecanedioic acid.
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Caption: Omega-Oxidation of Palmitic Acid.

This pathway involves the initial hydroxylation of the terminal methyl group (ω-carbon) of the

fatty acid by a cytochrome P450-dependent mixed-function oxidase.[3] This is followed by

successive oxidations to an aldehyde and then to a carboxylic acid by alcohol and aldehyde

dehydrogenases, respectively, resulting in the formation of the dicarboxylic acid.[3][4]

Experimental Protocols
This section provides detailed methodologies for the synthesis and analysis of C16 dicarboxylic

acid.

General Synthesis of Dicarboxylic Acids from Fatty
Acids
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A common laboratory-scale synthesis of long-chain dicarboxylic acids involves the oxidative

cleavage of an unsaturated fatty acid. While a specific protocol for the direct synthesis of

hexadecanedioic acid from a readily available precursor is not extensively detailed in the

literature, a general approach can be outlined starting from a C16 unsaturated fatty acid. A

more industrially relevant method involves the hydrolysis of triglycerides from sources like palm

oil, followed by purification.[5]

Principle: Oxidative cleavage of the double bond in an unsaturated fatty acid, such as

palmitoleic acid (a C16 monounsaturated fatty acid), can yield a dicarboxylic acid. Strong

oxidizing agents like potassium permanganate (KMnO₄) or ozone (O₃) followed by an oxidative

workup are typically employed.

Generalized Protocol (Illustrative):

Dissolution: Dissolve the starting unsaturated fatty acid (e.g., palmitoleic acid) in a suitable

solvent system, such as a mixture of t-butanol and water.

Oxidation: Slowly add a solution of the oxidizing agent (e.g., a solution of KMnO₄ and NaIO₄)

to the reaction mixture while maintaining a controlled temperature (e.g., using an ice bath).

The reaction is typically stirred for several hours to ensure complete oxidation.

Quenching: Quench the reaction by adding a reducing agent, such as sodium bisulfite, until

the characteristic color of the oxidizing agent disappears.

Acidification: Acidify the reaction mixture with a strong acid, such as hydrochloric acid (HCl),

to a low pH to protonate the dicarboxylic acid.

Extraction: Extract the aqueous mixture with an organic solvent, such as diethyl ether or

ethyl acetate, to isolate the dicarboxylic acid.

Purification: Wash the combined organic extracts with brine, dry over an anhydrous salt (e.g.,

MgSO₄), and concentrate under reduced pressure. The crude product can be further purified

by recrystallization from a suitable solvent.
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Caption: General Synthesis Workflow.

Analysis by Acid-Base Titration
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The concentration of a solution of hexadecanedioic acid can be accurately determined by

acid-base titration with a standardized solution of a strong base, such as sodium hydroxide

(NaOH).

Principle: Each molecule of hexadecanedioic acid has two carboxylic acid groups that will

react with two equivalents of a strong base in a neutralization reaction. The endpoint of the

titration can be determined using a pH indicator or a pH meter.

H₂A + 2 NaOH → Na₂A + 2 H₂O (where H₂A represents the dicarboxylic acid)

Experimental Protocol:

Preparation of the Analyte: Accurately weigh a sample of hexadecanedioic acid and

dissolve it in a suitable solvent in which it is soluble (e.g., a mixture of ethanol and water). If

the acid is not readily soluble in water, a back titration method may be employed.[6] Transfer

the solution to a volumetric flask and dilute to a known volume with deionized water.

Preparation of the Titrant: Prepare a standardized solution of approximately 0.1 M NaOH.

Titration Setup: Rinse a burette with the standardized NaOH solution and then fill it. Pipette a

known volume of the hexadecanedioic acid solution into an Erlenmeyer flask. Add a few

drops of a suitable indicator (e.g., phenolphthalein).[7]

Titration: Slowly add the NaOH solution from the burette to the Erlenmeyer flask while

continuously swirling the flask. Continue the addition until the indicator shows a persistent

color change, which signals the endpoint of the titration.[7]

Data Recording: Record the initial and final volumes of the NaOH solution in the burette to

determine the volume of titrant used.

Calculations: Calculate the molarity of the hexadecanedioic acid solution using the

stoichiometry of the reaction and the known molarity of the NaOH solution.
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Caption: Acid-Base Titration Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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